Cas no 2171911-23-0 (methyl 5-(methanesulfonyloxy)spiro2.3hexane-1-carboxylate)

• Product Name: methyl 5-(methanesulfonyloxy)spiro2.3hexane-1-carboxylate
• CAS No: 2171911-23-0
• MF: C₉H₁₄O₅S
• MW: 234.269462108612
• CID: 5900657
• PubChem ID: 165589431
• Update Time: 2025-06-08

methyl 5-(methanesulfonyloxy)spiro2.3hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(methanesulfonyloxy)spiro2.3hexane-1-carboxylate
• EN300-1653507
• methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate
• 2171911-23-0

• Inchi： 1S/C9H14O5S/c1-13-8(10)7-5-9(7)3-6(4-9)14-15(2,11)12/h6-7H,3-5H2,1-2H3
• InChI Key： JZBXUDBMNGNWKL-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CC2(C1)CC2C(=O)OC

Computed Properties

• Exact Mass: 234.05619472g/mol
• Monoisotopic Mass: 234.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78Ų

Additional information on methyl 5-(methanesulfonyloxy)spiro2.3hexane-1-carboxylate

Methyl 5-(Methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate (CAS No. 2171911-23-0): A Comprehensive Overview

Methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate (CAS No. 2171911-23-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and methanesulfonyloxy functional group, offers a range of potential applications in the synthesis of bioactive molecules and drug development.

The chemical structure of methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate is particularly noteworthy due to its spirocyclic framework, which imparts unique physical and chemical properties. The spirocyclic structure is a common motif in natural products and synthetic compounds, often contributing to enhanced stability and biological activity. The methanesulfonyloxy group, on the other hand, is a versatile functional group that can be readily converted into various other functional groups, making it an attractive intermediate in synthetic pathways.

Recent studies have highlighted the potential of methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from this scaffold exhibit potent anti-inflammatory and analgesic properties. The researchers found that the spirocyclic structure enhances the compound's ability to interact with specific biological targets, such as cyclooxygenase enzymes, which are key players in the inflammatory response.

In addition to its pharmacological applications, methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate has also been explored for its use in organic synthesis. The methanesulfonyloxy group can be readily converted into other functional groups through various chemical transformations, such as nucleophilic substitution reactions. This versatility makes it an ideal starting material for the synthesis of complex molecules with diverse biological activities.

The synthesis of methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate typically involves a multi-step process that includes the formation of the spirocyclic core and the introduction of the methanesulfonyloxy group. One common approach involves the reaction of a suitable starting material with methanesulfonyl chloride in the presence of a base, followed by esterification to form the methyl ester. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physical properties of methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate are also important for its practical applications. It is a solid at room temperature with a melting point ranging from 80 to 85°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and acetone, which facilitates its use in various chemical reactions and analytical techniques.

In terms of safety and handling, while methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate is not classified as a hazardous substance, it should be handled with care to avoid exposure to skin or inhalation of vapors. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound.

The environmental impact of methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate is another important consideration. While there are no specific studies on its environmental fate and effects, it is generally recommended to follow best practices for waste disposal and minimize environmental release during synthesis and use.

In conclusion, methyl 5-(methanesulfonyloxy)spiro[2.3]hexane-1-carboxylate (CAS No. 2171911-23-0) is a promising compound with a wide range of potential applications in organic chemistry and pharmaceutical research. Its unique spirocyclic structure and versatile methanesulfonyloxy group make it an attractive intermediate for the synthesis of bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.